![molecular formula C23H22F6N6 B10834322 2-isopropyl-7-(3-(trifluoromethyl)pyridin-2-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)-6,7,8,9-tetrahydro-5H-pyrimido[5,4-d]azepin-4-amine](/img/structure/B10834322.png)
2-isopropyl-7-(3-(trifluoromethyl)pyridin-2-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)-6,7,8,9-tetrahydro-5H-pyrimido[5,4-d]azepin-4-amine
Overview
Description
Chemical Reactions Analysis
“PMID25666693-Compound-157” undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.
Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using specific reagents and conditions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
“PMID25666693-Compound-157” has a wide range of scientific research applications:
Chemistry: It is used in studies related to its chemical properties and reactions.
Biology: It is investigated for its effects on cellular processes and tissue repair.
Medicine: It shows potential in treating cancer-related pain and promoting tissue regeneration.
Industry: It may be used in the development of new therapeutic agents and drug formulations.
Mechanism of Action
The mechanism of action of “PMID25666693-Compound-157” involves several pathways:
Interaction with Growth Factors: It enhances the expression of growth factors such as fibroblast growth factor and vascular endothelial growth factor, promoting tissue repair and angiogenesis.
Modulation of Inflammatory Processes: It reduces oxidative stress and inhibits the production of pro-inflammatory cytokines, contributing to its protective effects.
Promotion of Tissue Repair: It stimulates the proliferation and migration of various cell types, including fibroblasts and endothelial cells, and enhances the synthesis of extracellular matrix components.
Comparison with Similar Compounds
“PMID25666693-Compound-157” can be compared with other similar compounds, such as:
Body Protection Compound 157: Known for its healing properties and therapeutic potential.
Semaglutide: Used in the treatment of diabetes and obesity.
Transient Receptor Potential Cation Channel V1 Antagonists: Used for pain management.
Properties
Molecular Formula |
C23H22F6N6 |
|---|---|
Molecular Weight |
496.5 g/mol |
IUPAC Name |
2-propan-2-yl-7-[3-(trifluoromethyl)pyridin-2-yl]-N-[5-(trifluoromethyl)pyridin-2-yl]-5,6,8,9-tetrahydropyrimido[4,5-d]azepin-4-amine |
InChI |
InChI=1S/C23H22F6N6/c1-13(2)19-32-17-8-11-35(21-16(23(27,28)29)4-3-9-30-21)10-7-15(17)20(34-19)33-18-6-5-14(12-31-18)22(24,25)26/h3-6,9,12-13H,7-8,10-11H2,1-2H3,(H,31,32,33,34) |
InChI Key |
NACDTTPBPBGLSZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=NC2=C(CCN(CC2)C3=C(C=CC=N3)C(F)(F)F)C(=N1)NC4=NC=C(C=C4)C(F)(F)F |
Origin of Product |
United States |
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